Cas no 2172546-50-6 (Methyl 1-(3-hydroxyoxetan-3-yl)cycloheptane-1-carboxylate)

• Product Name: Methyl 1-(3-hydroxyoxetan-3-yl)cycloheptane-1-carboxylate
• CAS No: 2172546-50-6
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5788781
• PubChem ID: 165602240
• Update Time: 2023-12-26

Methyl 1-(3-hydroxyoxetan-3-yl)cycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxyoxetan-3-yl)cycloheptane-1-carboxylate
• 2172546-50-6
• EN300-1630366
• Methyl 1-(3-hydroxyoxetan-3-yl)cycloheptane-1-carboxylate

• Inchi： 1S/C12H20O4/c1-15-10(13)11(12(14)8-16-9-12)6-4-2-3-5-7-11/h14H,2-9H2,1H3
• InChI Key： CWBDAUPGTMXMQM-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)OC)CCCCCC1)O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų